4-isopropoxy-N-(2-(5-(4-nitrobenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)benzamide

• IUPAC Name: N-[2-[5-[(4-nitrophenyl)methyl]-4-oxopyrazolo[3,4-d]pyrimidin-1-yl]ethyl]-4-propan-2-yloxybenzamide
• InChI: InChI=1S/C24H24N6O5/c1-16(2)35-20-9-5-18(6-10-20)23(31)25-11-12-29-22-21(13-27-29)24(32)28(15-26-22)14-17-3-7-19(8-4-17)30(33)34/h3-10,13,15-16H,11-12,14H2,1-2H3,(H,25,31)
• InChI Key: BAHAGKXLNURXHK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=C(C=C1)C(=O)NCCN2C3=C(C=N2)C(=O)N(C=N3)CC4=CC=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C24H24N6O5
• Molecular Weight: 476.5 g/mol
• CAS No.: 922061-41-4

Description

4-isopropoxy-N-(2-(5-(4-nitrobenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C24H24N6O5 and its molecular weight is 476.493. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

The synthesis of pyrazolo[3,4-d]pyrimidin-4-one derivatives involves various chemical reactions, including condensation and cyclocondensation processes. These compounds are synthesized through reactions involving amino pyrazoles, carboxylates, and other reagents under specific conditions, demonstrating the versatility and adaptability of pyrazolo[3,4-d]pyrimidine scaffolds in chemical synthesis (Hassan et al., 2015). Solid-phase synthetic methods have also been developed for creating libraries of N-alkyl-4-alkylamino-1-aryl-1H-pyrazolo[3,4-d]pyrimidine-6-carboxamide derivatives, indicating the potential for high-throughput synthesis of related compounds for research purposes (Heo & Jeon, 2017).

Biological Applications

Pyrazolo[3,4-d]pyrimidine derivatives exhibit a range of biological activities, making them subjects of interest in the development of therapeutic agents. Some derivatives have shown potent anticancer activities, as evidenced by their ability to inhibit tumor cell growth in vitro. For instance, certain pyrazolo[3,4-d]pyrimidin-4-one derivatives have been tested against human cancer cell lines, revealing significant cytotoxic effects and highlighting their potential as anticancer agents (Abdellatif et al., 2014). Additionally, some compounds within this class have demonstrated anti-inflammatory and analgesic properties, suggesting their utility in the development of new treatments for inflammatory diseases and pain management (Abu‐Hashem et al., 2020).